Cas no 2877648-12-7 (1-[(2-chloro-6-fluorophenyl)methyl]-4-[(3-methylpyridin-2-yl)methyl]piperazine)

1-[(2-Chloro-6-fluorophenyl)methyl]-4-[(3-methylpyridin-2-yl)methyl]piperazine is a piperazine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro-fluorophenyl moiety and a 3-methylpyridinyl group, which may contribute to its binding affinity and selectivity in biological systems. The compound’s distinct substitution pattern offers versatility in synthetic modifications, making it a valuable intermediate for developing novel bioactive molecules. Its stability under standard conditions and well-characterized reactivity profile enhance its utility in medicinal chemistry. Researchers may explore its potential as a scaffold for CNS-targeting agents or enzyme inhibitors due to its balanced lipophilicity and steric properties. Proper handling and storage are recommended to maintain its integrity.

1-[(2-chloro-6-fluorophenyl)methyl]-4-[(3-methylpyridin-2-yl)methyl]piperazine structure

2877648-12-7 structure

Product Name:1-[(2-chloro-6-fluorophenyl)methyl]-4-[(3-methylpyridin-2-yl)methyl]piperazine

CAS No:2877648-12-7

MF:C₁₈H₂₁ClFN₃

MW:333.83084654808

CID:5307992

PubChem ID:165433403

Update Time:2025-06-29

1-[(2-chloro-6-fluorophenyl)methyl]-4-[(3-methylpyridin-2-yl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

- F6841-1385
- AKOS040888822
- 1-[(2-chloro-6-fluorophenyl)methyl]-4-[(3-methylpyridin-2-yl)methyl]piperazine
- 2877648-12-7
- 1-[(2-Chloro-6-fluorophenyl)methyl]-4-[(3-methyl-2-pyridinyl)methyl]piperazine
- Inchi： 1S/C18H21ClFN3/c1-14-4-3-7-21-18(14)13-23-10-8-22(9-11-23)12-15-16(19)5-2-6-17(15)20/h2-7H,8-13H2,1H3
- InChI Key： JOINRWFAZINEIS-UHFFFAOYSA-N
- SMILES： N1(CC2=C(F)C=CC=C2Cl)CCN(CC2=NC=CC=C2C)CC1

Computed Properties

Exact Mass: 333.1408035g/mol
Monoisotopic Mass: 333.1408035g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 362
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 19.4Å²

Experimental Properties

Density: 1.232±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 425.1±40.0 °C(Predicted)
pka: 5.73±0.10(Predicted)

1-[(2-chloro-6-fluorophenyl)methyl]-4-[(3-methylpyridin-2-yl)methyl]piperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6841-1385-2μmol	1-[(2-chloro-6-fluorophenyl)methyl]-4-[(3-methylpyridin-2-yl)methyl]piperazine	2877648-12-7	2μmol	$85.5	2023-09-07
Life Chemicals	F6841-1385-5μmol	1-[(2-chloro-6-fluorophenyl)methyl]-4-[(3-methylpyridin-2-yl)methyl]piperazine	2877648-12-7	5μmol	$94.5	2023-09-07
Life Chemicals	F6841-1385-10μmol	1-[(2-chloro-6-fluorophenyl)methyl]-4-[(3-methylpyridin-2-yl)methyl]piperazine	2877648-12-7	10μmol	$103.5	2023-09-07
Life Chemicals	F6841-1385-20μmol	1-[(2-chloro-6-fluorophenyl)methyl]-4-[(3-methylpyridin-2-yl)methyl]piperazine	2877648-12-7	20μmol	$118.5	2023-09-07
Life Chemicals	F6841-1385-1mg	1-[(2-chloro-6-fluorophenyl)methyl]-4-[(3-methylpyridin-2-yl)methyl]piperazine	2877648-12-7	1mg	$81.0	2023-09-07
Life Chemicals	F6841-1385-2mg	1-[(2-chloro-6-fluorophenyl)methyl]-4-[(3-methylpyridin-2-yl)methyl]piperazine	2877648-12-7	2mg	$88.5	2023-09-07
Life Chemicals	F6841-1385-3mg	1-[(2-chloro-6-fluorophenyl)methyl]-4-[(3-methylpyridin-2-yl)methyl]piperazine	2877648-12-7	3mg	$94.5	2023-09-07
Life Chemicals	F6841-1385-4mg	1-[(2-chloro-6-fluorophenyl)methyl]-4-[(3-methylpyridin-2-yl)methyl]piperazine	2877648-12-7	4mg	$99.0	2023-09-07
Life Chemicals	F6841-1385-5mg	1-[(2-chloro-6-fluorophenyl)methyl]-4-[(3-methylpyridin-2-yl)methyl]piperazine	2877648-12-7	5mg	$103.5	2023-09-07
Life Chemicals	F6841-1385-10mg	1-[(2-chloro-6-fluorophenyl)methyl]-4-[(3-methylpyridin-2-yl)methyl]piperazine	2877648-12-7	10mg	$118.5	2023-09-07